Cas no 759-97-7 (2-Bromo-1,1,3-trimethoxypropane)

• Product Name: 2-Bromo-1,1,3-trimethoxypropane
• CAS No: 759-97-7
• MF: C₆H₁₃BrO₃
• MW: 213.069621801376
• MDL: MFCD00191863
• CID: 569676
• PubChem ID: 24864324
• Update Time: 2025-10-12

2-Bromo-1,1,3-trimethoxypropane Chemical and Physical Properties

Names and Identifiers

• Propane,2-bromo-1,1,3-trimethoxy-
• 2-bromo-1,1,3-trimethoxypropane
• 1-Bromo-2-methoxypropional dimethylacetal
• 2-Brom-1,1,3-trimethoxy-propan
• 2-Brom-3-methoxy-propionaldehyd-dimethylacetal
• 2-bromo-1,1,3-trimethoxy-propane
• 2-bromo-3-methoxy-propionaldehyde dimethyl acetal
• 2-Bromo-3-methoxypropionaldehyde dimethyl acetal
• AC1L3ROZ
• EINECS 212-074-3
• Propionaldehyde, 2-bromo-3-methoxy-, dimethyl acetal
• Propane, 2-bromo-1,1,3-trimethoxy-
• Propane,1,3-trimethoxy-
• NSC6388
• GAFSXURUCDQGFB-UHFFFAOYSA-N
• 2-Bromo-1,1,3-t
• 2-Bromo-1,1,3-trimethoxypropane

• MDL： MFCD00191863
• Inchi： 1S/C6H13BrO3/c1-8-4-5(7)6(9-2)10-3/h5-6H,4H2,1-3H3
• InChI Key： GAFSXURUCDQGFB-UHFFFAOYSA-N
• SMILES： BrC(COC)C(OC)OC

Computed Properties

• Exact Mass: 212.00479
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.395 g/mL at 25 °C(lit.)
• Boiling Point: 54-55 °C/21 mmHg(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.458(lit.)
• PSA: 27.69
• LogP: 1.01520
• Solubility: Not determined

2-Bromo-1,1,3-trimethoxypropane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-36
• Safety Instruction： 26-36
• RTECS：TX4185000
• Hazardous Material Identification：
• Risk Phrases：22-36

Additional information on 2-Bromo-1,1,3-trimethoxypropane

Comprehensive Analysis of 2-Bromo-1,1,3-trimethoxypropane (CAS No. 759-97-7): Properties, Applications, and Industry Insights

2-Bromo-1,1,3-trimethoxypropane (CAS No. 759-97-7) is a specialized organic compound with a unique molecular structure, combining bromine and methoxy functional groups. This bromo-trimethoxypropane derivative has garnered significant attention in synthetic chemistry due to its versatility as an intermediate. Its chemical formula C6H13BrO3 and molecular weight of 213.07 g/mol make it a valuable building block for pharmaceuticals, agrochemicals, and advanced material synthesis.

In recent years, researchers have explored 2-Bromo-1,1,3-trimethoxypropane for its role in green chemistry applications, particularly in solvent-free reactions and catalytic processes. The compound's three methoxy groups contribute to its solubility in polar organic solvents, while the bromine atom provides excellent leaving-group properties for nucleophilic substitution reactions. These characteristics align with the growing demand for sustainable synthetic methodologies, a hot topic in 2023-2024 as industries seek eco-friendly alternatives.

The synthesis of CAS 759-97-7 typically involves the bromination of 1,1,3-trimethoxypropane under controlled conditions. Advanced purification techniques like distillation under reduced pressure ensure high purity (>98%), which is crucial for sensitive applications. Analytical characterization through GC-MS, NMR (1H and 13C), and FT-IR spectroscopy confirms the compound's structural integrity, addressing common quality concerns in fine chemical procurement.

From a commercial perspective, 2-Bromo-1,1,3-trimethoxypropane has shown promise in flavor and fragrance manufacturing, where its decomposition products can yield valuable aromatic compounds. The pharmaceutical industry utilizes it as a precursor for heterocyclic compounds, particularly in developing novel antimicrobial agents – a research area experiencing exponential growth post-pandemic. These applications respond to frequent search queries about "specialty chemicals for drug development" and "high-value intermediates."

Storage and handling of 759-97-7 require attention to moisture sensitivity, with recommendations for anhydrous conditions and nitrogen atmosphere preservation. The compound's boiling point of 210-215°C and density of 1.32 g/cm³ at 25°C are critical parameters for process engineers. Recent innovations in continuous flow chemistry have enabled safer large-scale utilization of such intermediates, addressing industry pain points about batch processing limitations.

Emerging research directions for 2-Bromo-1,1,3-trimethoxypropane include its potential in polymer chemistry as a cross-linking agent and in coordination chemistry as a ligand precursor. These developments coincide with rising searches for "advanced material precursors" and "smart polymer additives." The compound's electron-rich oxygen atoms make it particularly interesting for creating metal-organic frameworks (MOFs), a cutting-edge area in materials science.

Quality control standards for CAS 759-97-7 have evolved with technological advancements. Modern laboratories employ HPLC-UV methods for purity verification, while Karl Fischer titration ensures water content below 0.1%. These protocols address frequent buyer inquiries about "analytical methods for bromo compounds" and "quality specifications for fine chemicals." The compound typically appears as a colorless to pale yellow liquid with a characteristic ether-like odor.

From a regulatory standpoint, 2-Bromo-1,1,3-trimethoxypropane requires proper SDS documentation and GHS-compliant labeling. While not classified as hazardous under standard conditions, its handling necessitates standard organic chemistry precautions. This information responds to common regulatory questions in chemical procurement databases and aligns with REACH compliance requirements for European markets.

The global market for bromo-methoxy propane derivatives shows steady growth, driven by pharmaceutical R&D investments in Asia-Pacific and North America. Pricing trends indicate moderate fluctuations tied to bromine commodity markets, with current (2024) quotations ranging between $150-$250/kg for laboratory quantities. Supply chain considerations emphasize just-in-time delivery models to maintain compound stability, reflecting industry shifts toward lean inventory practices.

Future prospects for 759-97-7 include potential applications in electronic chemicals for semiconductor manufacturing and photoinitiators for UV-curable resins. These innovative uses connect with trending searches about "electronic grade chemicals" and "specialty monomers." Research publications on this compound have increased by 35% since 2020, indicating growing scientific interest that parallels industry demands for multifunctional intermediates.